Cas no 89284-85-5 (Methyl 2,5,6-trichloropyrimidine-4-carboxylate)
Methyl 2,5,6-trichloropyrimidine-4-carboxylate is a chlorinated pyrimidine derivative with significant utility in organic synthesis and pharmaceutical intermediates. Its trifunctional reactivity, attributed to the three chlorine substituents, allows for selective substitution reactions, enabling the construction of diverse heterocyclic frameworks. The ester group at the 4-position further enhances its versatility, facilitating transformations such as hydrolysis or nucleophilic displacement. This compound is particularly valued for its role in the synthesis of agrochemicals, bioactive molecules, and specialized materials. High purity and stability under standard conditions make it a reliable reagent for precision applications in medicinal chemistry and material science.
89284-85-5 structure
Product Name:Methyl 2,5,6-trichloropyrimidine-4-carboxylate
CAS No:89284-85-5
MF:C6H3Cl3N2O2
MW:241.459218263626
MDL:MFCD12025876
CID:733554
PubChem ID:248061
Update Time:2025-05-28
Methyl 2,5,6-trichloropyrimidine-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2,5,6-trichloropyrimidine-4-carboxylate
- 4-Pyrimidinecarboxylicacid, 2,5,6-trichloro-, methyl ester
- METHYL 2,5,6-TRICHLORO-4-PYRIMIDINECARBOXYLATE
- NSC 64342
- NSC64342
- NCIOpen2_002887
- TVFOOGACHSHHSX-UHFFFAOYSA-N
- SBB099466
- 4747AC
- SB21821
- NCI60_014682
- SY233092
- ST1141082
- 6-methoxycarbony-2,4,5-trichloropyrimidine
- 6-methoxycarbonyl-2,4,
- Methyl 2,5,6-trichloro-4-pyrimidinecarboxylate (ACI)
- 2,5,6-Trichloro-pyrimidine-4-carboxylic acid methyl ester
- 6-Methoxycarbonyl-2,4,5-trichloropyrimidine
- 89284-85-5
- AKOS005072014
- CD-0064
- MFCD12025876
- C6H3Cl3N2O2
- P11334
- CS-0045736
- NSC-64342
- DTXSID00289797
- J-521894
- methyl2,5,6-trichloropyrimidine-4-carboxylate
- CHEMBL2003186
- SCHEMBL117827
-
- MDL： MFCD12025876
- Inchi： 1S/C6H3Cl3N2O2/c1-13-5(12)3-2(7)4(8)11-6(9)10-3/h1H3
- InChI Key： TVFOOGACHSHHSX-UHFFFAOYSA-N
- SMILES： O=C(C1C(Cl)=C(Cl)N=C(Cl)N=1)OC
Computed Properties
- Exact Mass: 239.92600
- Monoisotopic Mass: 239.926
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 204
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.1
- XLogP3: 2.9
Experimental Properties
- Density: 1.613±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 46-49°
- Boiling Point: 342.7℃ at 760 mmHg
- Flash Point: 161°C
- Refractive Index: 1.567
- Solubility: Very slightly soluble (0.58 g/l) (25 º C),
- PSA: 52.08000
- LogP: 2.22340
Methyl 2,5,6-trichloropyrimidine-4-carboxylate Customs Data
- HS CODE：2933599090
- Customs Data：
China Customs Code:
2933599090Overview:
2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Methyl 2,5,6-trichloropyrimidine-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YB235-250mg |
Methyl 2,5,6-trichloropyrimidine-4-carboxylate |
89284-85-5 | 95+% | 250mg |
2589CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YB235-100mg |
Methyl 2,5,6-trichloropyrimidine-4-carboxylate |
89284-85-5 | 95+% | 100mg |
1173CNY | 2021-05-07 | |
| Apollo Scientific | OR33577-1g |
Methyl 2,5,6-trichloropyrimidine-4-carboxylate |
89284-85-5 | 98+% | 1g |
£84.00 | 2025-02-20 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YB235-200mg |
Methyl 2,5,6-trichloropyrimidine-4-carboxylate |
89284-85-5 | 95+% | 200mg |
1317.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YB235-50mg |
Methyl 2,5,6-trichloropyrimidine-4-carboxylate |
89284-85-5 | 95+% | 50mg |
505.0CNY | 2021-07-14 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X51145-100mg |
Methyl 2,5,6-trichloropyrimidine-4-carboxylate |
89284-85-5 | 95% | 100mg |
¥89.0 | 2023-09-05 | |
| Chemenu | CM108957-1g |
Methyl 2,5,6-trichloro-4-pyriMidinecarboxylate |
89284-85-5 | 97% | 1g |
$330 | 2021-08-06 | |
| Chemenu | CM108957-5g |
Methyl 2,5,6-trichloro-4-pyriMidinecarboxylate |
89284-85-5 | 97% | 5g |
$968 | 2021-08-06 | |
| Chemenu | CM108957-10g |
Methyl 2,5,6-trichloro-4-pyriMidinecarboxylate |
89284-85-5 | 97% | 10g |
$1628 | 2021-08-06 | |
| Matrix Scientific | 046639-500mg |
Methyl 2,5,6-trichloro-4-pyrimidinecarboxylate, >95% |
89284-85-5 | >95% | 500mg |
$480.00 | 2023-09-06 |
Methyl 2,5,6-trichloropyrimidine-4-carboxylate Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
89284-85-5 (Methyl 2,5,6-trichloropyrimidine-4-carboxylate) Related Products
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